Cas no 2229090-20-2 (2-1-(6-chloro-2-methoxypyridin-3-yl)cyclopropylacetic acid)

• Product Name: 2-1-(6-chloro-2-methoxypyridin-3-yl)cyclopropylacetic acid
• CAS No: 2229090-20-2
• MF: C₁₁H₁₂ClNO₃
• MW: 241.670882225037
• CID: 5974591
• PubChem ID: 165799141
• Update Time: 2025-06-14

2-1-(6-chloro-2-methoxypyridin-3-yl)cyclopropylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-1-(6-chloro-2-methoxypyridin-3-yl)cyclopropylacetic acid
• 2229090-20-2
• EN300-1995126
• 2-[1-(6-chloro-2-methoxypyridin-3-yl)cyclopropyl]acetic acid

• Inchi： 1S/C11H12ClNO3/c1-16-10-7(2-3-8(12)13-10)11(4-5-11)6-9(14)15/h2-3H,4-6H2,1H3,(H,14,15)
• InChI Key： KFDMBUJFLPZTEA-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=N1)OC)C1(CC(=O)O)CC1

Computed Properties

• Exact Mass: 241.0505709g/mol
• Monoisotopic Mass: 241.0505709g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 59.4Ų

Additional information on 2-1-(6-chloro-2-methoxypyridin-3-yl)cyclopropylacetic acid

Research Brief on 2-1-(6-chloro-2-methoxypyridin-3-yl)cyclopropylacetic acid (CAS: 2229090-20-2): Recent Advances and Applications

The compound 2-1-(6-chloro-2-methoxypyridin-3-yl)cyclopropylacetic acid (CAS: 2229090-20-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclopropylacetic acid moiety and chloro-methoxypyridine scaffold, has demonstrated promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacokinetic properties, and biological activities, particularly in the context of inflammation and metabolic disorders.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways for 2-1-(6-chloro-2-methoxypyridin-3-yl)cyclopropylacetic acid, highlighting its efficient production via a multi-step process involving cyclopropanation and subsequent functionalization. The study emphasized the compound's stability under physiological conditions, making it a viable candidate for further drug development. Additionally, the research identified key intermediates that could be leveraged for structural optimization to enhance bioavailability and target specificity.

In terms of biological activity, recent preclinical investigations have revealed that 2-1-(6-chloro-2-methoxypyridin-3-yl)cyclopropylacetic acid exhibits potent inhibitory effects on specific pro-inflammatory cytokines, such as IL-6 and TNF-α. These findings, published in Bioorganic & Medicinal Chemistry Letters, suggest its potential as a novel anti-inflammatory agent. The compound's mechanism of action appears to involve modulation of the NF-κB signaling pathway, which plays a critical role in inflammatory responses. Further in vivo studies are underway to validate these observations and assess the compound's safety profile.

Another area of interest is the compound's application in metabolic disorders. A 2024 study in ACS Chemical Biology reported that 2-1-(6-chloro-2-methoxypyridin-3-yl)cyclopropylacetic acid acts as an agonist for peroxisome proliferator-activated receptor gamma (PPARγ), a nuclear receptor involved in glucose metabolism and insulin sensitivity. This discovery opens new avenues for developing therapeutics for type 2 diabetes and related conditions. The study also noted the compound's favorable selectivity profile, minimizing off-target effects commonly associated with PPARγ agonists.

Despite these promising findings, challenges remain in the clinical translation of 2-1-(6-chloro-2-methoxypyridin-3-yl)cyclopropylacetic acid. Issues such as optimal dosing, long-term toxicity, and formulation stability need to be addressed in future research. Collaborative efforts between academic institutions and pharmaceutical companies are essential to accelerate the development of this compound into a viable therapeutic agent.

In conclusion, 2-1-(6-chloro-2-methoxypyridin-3-yl)cyclopropylacetic acid (CAS: 2229090-20-2) represents a compelling candidate for further investigation in both inflammatory and metabolic diseases. Its unique chemical structure and multifaceted biological activities underscore its potential to address unmet medical needs. Continued research and development will be crucial to unlocking its full therapeutic potential.